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Compound of Interest

Compound Name: 4-Nitrobiphenyl

Cat. No.: B1678912

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 4-Nitrobiphenyl (4-NBP),
a chemical compound primarily used for research purposes.[1] Due to its potential health
hazards, including carcinogenicity, a thorough understanding of its properties and associated
safety protocols is crucial for professionals in research and drug development.

Chemical and Physical Properties

4-Nitrobiphenyl is a white to yellow, needle-like crystalline solid with a sweetish odor.[1][2][3]
[4][5][6] It is a combustible solid that is insoluble in water but soluble in organic solvents such
as acetic acid, benzene, chloroform, and ether.[4] When heated to decomposition, it emits toxic
fumes containing nitrogen oxides.[2][4]
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Property Value

CAS Number 92-93-3[6]

Molecular Formula C12H9NO2[4]
Molecular Weight 199.2 g/mol [3]
Melting Point 114 °C (237 °F)[3][4]
Boiling Point 340 °C (644 °F)[3][4]
Flash Point 143 °C (290 °F)[3]
Water Solubility Insoluble[3][4]

log Kow 3.77[7]

Toxicological Data

The toxicity of 4-Nitrobiphenyl has been evaluated in animal studies. The following table
summarizes the available quantitative data on its acute toxicity.

] Route of
Species o . LD50 Reference
Administration
Rat Oral 2230 mg/kg [8]
Rabbit Oral 1970 mg/kg [8]

Health Hazards and Target Organs

4-Nitrobiphenyl poses several health risks to humans. It can be absorbed into the body
through inhalation, ingestion, and skin contact.[2]

Acute Exposure: Short-term exposure can lead to irritation of the eyes, mucous membranes,
and respiratory tract.[1][2][4][9] Symptoms of acute exposure include headache, nausea,
vomiting, fatigue, drowsiness, dizziness, breathing difficulty, and urinary burning.[1][2][3][4][9]
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Chronic Exposure: Long-term or repeated exposure to high concentrations has been
associated with effects on the peripheral and central nervous systems, liver, and kidneys in
workers.[1][2][4][9]

Carcinogenicity: 4-Nitrobiphenyl is classified as a suspected human carcinogen.[2] While
there is no direct data on its carcinogenicity in humans, its metabolite, 4-aminobiphenyl, is a
known bladder carcinogen.[2] Animal studies have shown that 4-Nitrobiphenyl can cause
bladder tumors.[3] The American Conference of Governmental Industrial Hygienists (ACGIH)
has classified it as an A2 suspected human carcinogen.[8]

Target Organs: The primary target organs for 4-Nitrobiphenyl toxicity are the bladder and
blood.[2][3]

Mechanism of Toxicity: Metabolic Activation

The carcinogenicity of 4-Nitrobiphenyl is primarily attributed to its metabolic activation into
reactive intermediates that can bind to DNA and cause mutations. The principal pathway
involves the reduction of the nitro group to form 4-aminobiphenyl (4-ABP), a known human
bladder carcinogen.[10]

An in vitro study utilizing rat liver S-9 fractions under anaerobic conditions identified several
metabolites of 4-Nitrobiphenyl. This study provides insight into the metabolic pathways
leading to its toxic effects.

Experimental Protocol: In Vitro Metabolism Study

Objective: To identify the metabolites of 4-Nitrobiphenyl after incubation with rat liver S-9
fractions under anaerobic conditions.

Methodology:
o Test System: Rat liver S-9 fraction, which contains metabolic enzymes.

 Incubation: 4-Nitrobiphenyl was incubated with the S-9 fraction in the presence of
necessary cofactors under anaerobic conditions.
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e Analysis: The resulting metabolites were isolated and identified using high-performance
liquid chromatography/atmospheric pressure chemical ionization/mass spectrometry
(HPLC/APCI/MS). HPLC retention times and UV spectra were used for confirmation of the
identified compounds.[10]

Key Findings: The study identified ten metabolites. The major metabolite was 4-aminobiphenyl
(4-ABP), accounting for 79% of the total metabolites. Other significant metabolites included
hydroxylaminobiphenyls. Minor metabolites such as 4-acetylaminobiphenyl (4-AABP) and N-
hydroxy-4-acetylaminobiphenyl (4-AABP-N-OH) were also detected.[10]

The following diagram illustrates the proposed metabolic pathway of 4-Nitrobiphenyl based on
the findings of this study.
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Metabolic Pathway of 4-Nitrobiphenyl
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Caption: Proposed metabolic activation pathway of 4-Nitrobiphenyl leading to DNA damage.
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Safe Handling and Emergency Procedures

Given the hazardous nature of 4-Nitrobiphenyl, strict safety protocols must be followed.

Engineering Controls

o Work with 4-Nitrobiphenyl should be conducted in a designated area, such as a chemical
fume hood with adequate exhaust ventilation, to minimize inhalation exposure.[10][11]

e Operations should be enclosed where possible.[11]

o Eyewash stations and safety showers must be readily available in the work area.[3][11]

Personal Protective Equipment (PPE)

o Gloves: Chemical-resistant gloves should be worn to prevent skin contact.[10]

o Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.
[10]

e Clothing: A lab coat, long pants, and closed-toe shoes must be worn.[10] Contaminated work
clothing should be removed promptly and not taken home.[11]

» Respirator: If engineering controls are insufficient, a NIOSH-approved respirator should be
used.[3][11]

Handling and Storage

e Avoid creating dust when handling the solid form.[10]

e Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
flames, and strong oxidizing agents.[1][11]

e Sources of ignition, such as smoking and open flames, are prohibited in areas where 4-
Nitrobiphenyl is handled or stored.[11][12]

Spills and Disposal
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Spills: In case of a spill, evacuate the area.[11] Remove all ignition sources.[11] Wear
appropriate PPE and sweep up the material without creating dust, or cover with an inert
absorbent material like dry lime, sand, or soda ash, and place it in a covered container for
disposal.[10][11] The spill area should be ventilated and washed after cleanup is complete.
[11]

Disposal: 4-Nitrobiphenyl and its containers must be disposed of as hazardous waste in
accordance with local, state, and federal regulations.[11]

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][13] Seek immediate medical attention.[3]
[13]

Skin Contact: Immediately wash the contaminated skin with soap and water.[3][13] Remove
contaminated clothing and shoes.[13] Get medical attention if irritation develops.

Inhalation: Move the exposed person to fresh air.[3][13] If breathing is difficult, provide
oxygen.[10] If breathing has stopped, perform artificial respiration.[3][13] Seek immediate
medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water.[10] Seek immediate medical
attention.[3]

The following workflow provides a logical sequence of actions in the event of an accidental

exposure to 4-Nitrobiphenyl.
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Emergency Response Workflow for 4-Nitrobiphenyl Exposure
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Caption: A workflow diagram for responding to accidental exposure to 4-Nitrobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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